Cas no 1488635-40-0 (Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy)-)

• Product Name: Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy)-
• CAS No: 1488635-40-0
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 5282367
• Update Time: 2025-05-22

Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy)-

• Inchi： 1S/C10H21BrO/c1-8(2)6-12-7-10(5-11)9(3)4/h8-10H,5-7H2,1-4H3
• InChI Key： PXYBSBBMELUSNP-UHFFFAOYSA-N
• SMILES： C(OCC(C)C)C(CBr)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy)-

2-(Bromomethyl)-3-methyl-1-(2-methylpropoxy)butane: A Comprehensive Overview

The compound with CAS No. 1488635-40-0, commonly referred to as Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy), is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group attached to the second carbon of a butane chain, a methyl group on the third carbon, and an isopropoxy group on the first carbon. Its structure makes it highly versatile for various applications in synthesis and material science.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its potential as a precursor in the synthesis of polymeric materials with enhanced mechanical properties. The presence of the bromomethyl group allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. This has been particularly useful in industries such as aerospace and automotive manufacturing, where lightweight yet durable materials are highly sought after.

In addition to its role in polymer synthesis, Butane, 2-(bromomethyl)-3-methyl-1-(2-methylpropoxy) has also been investigated for its applications in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents has made it a promising candidate for targeted drug delivery. Recent research has demonstrated its effectiveness in encapsulating hydrophobic drugs, improving their bioavailability and reducing side effects.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of an appropriate alkyl chain followed by subsequent functionalization steps. The use of modern catalytic techniques has significantly improved the yield and purity of the compound, making it more accessible for industrial applications. Researchers have also explored green chemistry approaches to synthesize this compound, reducing its environmental footprint while maintaining high-quality standards.

From an analytical standpoint, the compound's physical and chemical properties have been extensively studied. Its melting point, boiling point, and density have been determined through rigorous experiments and are well-documented in scientific literature. These properties are crucial for understanding its behavior under different conditions and for optimizing its use in various applications.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the bromomethyl group significantly influences the molecule's electronic distribution, making it more susceptible to nucleophilic attacks. This understanding has been instrumental in designing efficient reaction pathways for its utilization in organic synthesis.

In conclusion, CAS No. 1488635-40-0 represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and properties make it an essential component in modern chemical research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations in materials science and pharmaceuticals.